6-(4-acetyl-1-piperazinyl)-N-(5-methyl-2-pyridinyl)-3-pyridazinamine

• IUPAC Name: 1-[4-[6-[(5-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C16H20N6O/c1-12-3-4-14(17-11-12)18-15-5-6-16(20-19-15)22-9-7-21(8-10-22)13(2)23/h3-6,11H,7-10H2,1-2H3,(H,17,18,19)
• InChI Key: YOZATLAFNXQVCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC2=NN=C(C=C2)N3CCN(CC3)C(=O)C
• Molecular Formula: C16H20N6O
• Molecular Weight: 312.37 g/mol

Description

Pyridazine derivatives are of significant interest in medicinal chemistry due to their diverse biological activities. The specific compound of interest, "6-(4-acetyl-1-piperazinyl)-N-(5-methyl-2-pyridinyl)-3-pyridazinamine," likely shares chemical and physical characteristics with other pyridazine derivatives, which have been explored for their potential in various therapeutic areas.

Synthesis Analysis

The synthesis of pyridazine derivatives often involves condensation reactions, cyclization, and substitutions. For example, Gaby et al. (2003) described novel syntheses of thieno[2,3-c]pyridazine derivatives through condensation and cycloalkylation reactions, indicating a versatile approach to synthesizing pyridazine derivatives (Gaby et al., 2003).

Molecular Structure Analysis

The molecular structure of pyridazine derivatives can be characterized using X-ray diffraction, NMR, and molecular orbital calculations. Georges et al. (1989) detailed the structural and electronic properties of anticonvulsant pyridazine compounds, highlighting the importance of the orientation and substitution pattern on the core pyridazine ring (Georges et al., 1989).

Chemical Reactions and Properties

Pyridazine derivatives participate in various chemical reactions, including nucleophilic substitution and cycloaddition. For instance, Haider (1991) explored the inverse-electron-demand Diels-Alder reactions of condensed pyridazines, leading to the synthesis of phthalazine derivatives (Haider, 1991).

Physical Properties Analysis

The physical properties of pyridazine derivatives, such as solubility and crystalline structure, are crucial for their application in drug development. Karczmarzyk and Malinka (2004) reported the crystal and molecular structures of isothiazolopyridine derivatives, providing insights into the factors influencing their physical properties (Karczmarzyk & Malinka, 2004).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, of pyridazine derivatives are influenced by their molecular structure. Studies such as those by Shibuya et al. (2018) on acyl-CoA:cholesterol O-acyltransferase-1 inhibitors highlight the design and optimization of pyridazine-based compounds for specific biological targets (Shibuya et al., 2018).